Cas no 1866624-78-3 (Methyl 2-(4-methylfuran-3-yl)propanoate)

• Product Name: Methyl 2-(4-methylfuran-3-yl)propanoate
• CAS No: 1866624-78-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5747943
• PubChem ID: 127007732
• Update Time: 2025-08-10

Methyl 2-(4-methylfuran-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-methylfuran-3-yl)propanoate
• 1866624-78-3
• Methyl2-(4-methylfuran-3-yl)propanoate
• EN300-1138759

• Inchi： 1S/C9H12O3/c1-6-4-12-5-8(6)7(2)9(10)11-3/h4-5,7H,1-3H3
• InChI Key： ZIKNBBNAZQWMNU-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(=C1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.4Ų

Additional information on Methyl 2-(4-methylfuran-3-yl)propanoate

Methyl 2-(4-methylfuran-3-yl)propanoate (CAS No. 1866624-78-3): An Overview of Its Structure, Synthesis, and Applications

Methyl 2-(4-methylfuran-3-yl)propanoate (CAS No. 1866624-78-3) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a furan ring and a methyl ester group. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 2-(4-methylfuran-3-yl)propanoate.

Chemical Structure and Properties

The molecular formula of Methyl 2-(4-methylfuran-3-yl)propanoate is C₁₀H₁₂O₃, with a molecular weight of approximately 180.20 g/mol. The compound features a furan ring (a five-membered heterocyclic ring containing oxygen) and a methyl ester group attached to a propionic acid moiety. The presence of the furan ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

The physical properties of Methyl 2-(4-methylfuran-3-yl)propanoate include its appearance as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of Methyl 2-(4-methylfuran-3-yl)propanoate has been explored through various routes, each with its own advantages and limitations. One common method involves the esterification of 2-(4-methylfuran-3-yl)propanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via the Fischer esterification mechanism, yielding high yields of the desired product.

Another approach involves the reaction of 4-methylfuran with an appropriate acyl chloride or anhydride to form the corresponding acid derivative, followed by esterification with methanol. This method offers greater flexibility in terms of starting materials and can be adapted to produce derivatives with different substituents on the furan ring or the propionic acid moiety.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Methyl 2-(4-methylfuran-3-yl)propanoate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of solid acid catalysts and solvent-free conditions has been explored to enhance the sustainability of the synthesis process.

Applications in Pharmaceuticals and Materials Science

Methyl 2-(4-methylfuran-3-yl)propanoate has shown promise in various pharmaceutical applications due to its unique structural features. The furan ring is known to confer bioactivity to many natural products and synthetic compounds, making it an attractive scaffold for drug discovery. Recent studies have investigated the potential of compounds containing furan rings as inhibitors of specific enzymes involved in disease pathways.

In materials science, Methyl 2-(4-methylfuran-3-yl)propanoate can be used as a building block for the synthesis of polymers with tailored properties. The presence of the ester group allows for facile polymerization reactions, while the furan ring can impart specific functionalities such as UV absorption or fluorescence. These properties make it suitable for applications in coatings, adhesives, and optical materials.

Potential Biological Activities

The biological activities of Methyl 2-(4-methylfuran-3-yl)propanoate have been explored in several studies. One notable area of research is its potential as an antioxidant agent. Furan-containing compounds are known for their ability to scavenge free radicals and protect cells from oxidative damage. Preliminary studies have shown that Methyl 2-(4-methylfuran-3-yl)propanoate exhibits significant antioxidant activity in vitro, suggesting its potential use in formulations designed to combat oxidative stress-related conditions.

In addition to its antioxidant properties, there is growing interest in the anti-inflammatory potential of compounds containing furan rings. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research has indicated that certain furan derivatives can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). While more studies are needed to fully understand the mechanisms involved, these findings suggest that Methyl 2-(4-methylfuran-3-yl)propanoate could be a valuable lead compound for developing anti-inflammatory drugs.

Safety Considerations and Future Directions

Safety is a critical consideration when evaluating new chemical entities for commercial or pharmaceutical use. To date, no significant toxicity or adverse effects have been reported for Methyl 2-(4-methylfuran-3-yl)propanoate. However, comprehensive toxicological studies are necessary to ensure its safety profile before it can be used in consumer products or medications.

The future directions for research on Methyl 2-(4-methylfuran-3-yl)propanoate are promising. Ongoing efforts aim to optimize its synthesis methods for large-scale production while maintaining high purity standards. Additionally, further investigations into its biological activities could lead to new therapeutic applications or functional materials with enhanced performance characteristics.